Cas no 2171762-53-9 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid
• CAS No: 2171762-53-9
• MF: C₂₅H₂₃NO₆
• MW: 433.45322728157
• CID: 6195794
• PubChem ID: 165589226
• Update Time: 2025-07-18

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid
• EN300-1556094
• 2171762-53-9
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid

• Inchi： 1S/C25H23NO6/c1-31-16-12-10-15(11-13-16)23(27)22(24(28)29)26-25(30)32-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-13,21-23,27H,14H2,1H3,(H,26,30)(H,28,29)
• InChI Key： ZZTFCOMVKZHCJG-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C(C1C=CC(=CC=1)OC)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 433.15253745g/mol
• Monoisotopic Mass: 433.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid (CAS No. 2171762-53-9)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid (CAS No. 2171762-53-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-amino acid, is a derivative of fluorene and plays a crucial role in the synthesis of peptides and other biologically active molecules. Its unique structure and properties make it an essential building block in the development of novel therapeutic agents.

The fluorenylmethyloxycarbonyl (Fmoc) group is a widely used protecting group in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in the compound ensures that the amino functionality remains protected during multi-step synthetic processes, allowing for precise control over the sequence and reactivity of the amino acids. This is particularly important in the synthesis of complex peptides and proteins, where maintaining the integrity of the amino acid sequence is critical.

The hydroxy group at the C-3 position adds another layer of complexity to the molecule, providing a potential site for further functionalization or conjugation. This hydroxy group can be exploited to introduce additional functionalities or linkers, enhancing the versatility of the compound in various applications. For instance, it can be used to attach targeting ligands or imaging agents, making it a valuable tool in drug delivery and diagnostic imaging.

The 4-methoxyphenyl substituent on the propanoic acid moiety further contributes to the compound's unique properties. The methoxy group introduces electron-donating effects, which can influence the electronic distribution within the molecule and affect its reactivity and solubility. This substituent also imparts aromatic character to the compound, which can be beneficial in enhancing its biological activity and stability.

In recent years, significant advancements have been made in understanding the biological activities and potential applications of compounds like 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For example, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit specific enzymes involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases such as arthritis.

Furthermore, preliminary studies have indicated that this compound can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. These findings have sparked interest in its potential as a lead compound for developing novel anti-cancer drugs. Ongoing clinical trials are currently evaluating its safety and efficacy in various cancer models, with promising results reported thus far.

Beyond its therapeutic applications, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid has also found use in materials science and nanotechnology. Its unique structural features make it suitable for designing advanced materials with tailored properties, such as self-assembling peptides for tissue engineering or stimuli-responsive hydrogels for drug delivery systems.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid (CAS No. 2171762-53-9) is a versatile and multifunctional compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and nanotechnology. Its unique structural characteristics and biological activities make it an important molecule for further investigation and development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing various scientific fields.